Cas no 1355936-97-8 (N-(4-cyano-1-methylpiperidin-4-yl)-3-(3-nitrophenyl)prop-2-enamide)

• Product Name: N-(4-cyano-1-methylpiperidin-4-yl)-3-(3-nitrophenyl)prop-2-enamide
• CAS No: 1355936-97-8
• MF: C₁₆H₁₈N₄O₃
• MW: 314.339123249054
• CID: 5673079
• PubChem ID: 56781999
• Update Time: 2025-10-30

N-(4-cyano-1-methylpiperidin-4-yl)-3-(3-nitrophenyl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• EN300-26685487
• (E)-N-(4-cyano-1-methylpiperidin-4-yl)-3-(3-nitrophenyl)prop-2-enamide
• N-(4-cyano-1-methylpiperidin-4-yl)-3-(3-nitrophenyl)prop-2-enamide
• Z1143304717
• 1355936-97-8

• Inchi： 1S/C16H18N4O3/c1-19-9-7-16(12-17,8-10-19)18-15(21)6-5-13-3-2-4-14(11-13)20(22)23/h2-6,11H,7-10H2,1H3,(H,18,21)/b6-5+
• InChI Key： HKGIQMRYWFGJBS-AATRIKPKSA-N
• SMILES： O=C(/C=C/C1C=CC=C(C=1)[N+](=O)[O-])NC1(C#N)CCN(C)CC1

Computed Properties

• Exact Mass: 314.13789045g/mol
• Monoisotopic Mass: 314.13789045g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 523
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 102Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acid amides

Additional information on N-(4-cyano-1-methylpiperidin-4-yl)-3-(3-nitrophenyl)prop-2-enamide

N-(4-cyano-1-methylpiperidin-4-yl)-3-(3-nitrophenyl)prop-2-enamide: A Comprehensive Overview

The compound with CAS No. 1355936-97-8, known as N-(4-cyano-1-methylpiperidin-4-yl)-3-(3-nitrophenyl)prop-2-enamide, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a piperidine ring substituted with a cyano group and a methyl group, as well as a propenamide moiety attached to a nitro-substituted phenyl group.

Recent studies have highlighted the potential of this compound in various applications, particularly in the development of novel therapeutic agents. The piperidine ring serves as a versatile scaffold, enabling the molecule to interact with various biological targets, such as enzymes and receptors. The cyano group and methyl group on the piperidine ring contribute to the molecule's stability and bioavailability, making it an attractive candidate for drug design.

The propenamide moiety attached to the nitrophenyl group introduces additional functionality to the molecule, enhancing its ability to participate in hydrogen bonding and other non-covalent interactions. This feature is particularly advantageous in drug delivery systems, where such interactions can improve the molecule's solubility and permeability across biological membranes.

One of the most promising applications of this compound lies in its potential as an enzyme inhibitor. Researchers have demonstrated that the molecule can effectively inhibit key enzymes involved in disease pathways, such as kinases and proteases. This inhibitory activity has been linked to the compound's ability to bind to specific active sites on these enzymes, thereby disrupting their normal function.

In addition to its enzymatic activity, N-(4-cyano-1-methylpiperidin-4-yl)-3-(3-nitrophenyl)prop-2-enamide has also shown potential as a modulator of cellular signaling pathways. By targeting specific receptors or ion channels, the compound can influence cellular responses to external stimuli, making it a valuable tool in the study of cellular physiology and disease mechanisms.

The synthesis of this compound involves a series of carefully designed organic reactions, including nucleophilic substitutions, condensations, and oxidations. The use of advanced synthetic techniques has enabled chemists to achieve high yields and excellent purity levels, ensuring that the compound is suitable for both laboratory research and preclinical testing.

Recent advancements in computational chemistry have further enhanced our understanding of this compound's properties. Molecular modeling studies have provided insights into its three-dimensional structure, enabling researchers to predict its interactions with biological targets with greater accuracy. These studies have also highlighted the importance of specific functional groups in determining the molecule's overall activity.

Despite its many advantages, there are challenges associated with the use of N-(4-cyano-1-methylpiperidin-4-yl)-3-(3-nitrophenyl)prop-2-enamide in therapeutic applications. One such challenge is its potential for off-target effects, which could lead to unintended side effects in patients. To address this issue, ongoing research is focused on optimizing the molecule's selectivity while maintaining its potency.

In conclusion, N-(4-cyano-1-methylpiperidin-4-y...